Cas no 22185-97-3 (2-Mesityl-2-oxoacetaldehyde)

2-Mesityl-2-oxoacetaldehyde structure
2-Mesityl-2-oxoacetaldehyde structure
Product Name:2-Mesityl-2-oxoacetaldehyde
CAS No:22185-97-3
MF:C11H12O2
MW:176.211783409119
CID:263967
PubChem ID:96611
Update Time:2025-04-19

2-Mesityl-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Mesityl-2-oxoacetaldehyde
    • 2-oxo-2-(2,4,6-trimethylphenyl)acetaldehyde
    • Benzeneacetaldehyde,2,4,6-trimethyl-a-oxo-
    • < 2,4,6-Trimethyl-phenyl> -glyoxal
    • 2,4,6-Trimethylphenylglyoxal
    • 2,6-Trimethylphenylglyoxal
    • AC1L3WU3
    • AC1Q5CZR
    • AR-1J1333
    • Glyoxal, mesityl-
    • Glyoxal, mesityl- (8CI)
    • mesitylglyoxal
    • Mesityl-glyoxal
    • NSC81589
    • 22185-97-3
    • NSC-81589
    • AT33888
    • DTXSID70176721
    • AKOS016015506
    • NSC 81589
    • SCHEMBL10836717
    • Benzeneacetaldehyde,4,6-trimethyl-.alpha.-oxo-
    • Benzeneacetaldehyde, 2,4,6-trimethyl-alpha-oxo-
    • Inchi: 1S/C11H12O2/c1-7-4-8(2)11(9(3)5-7)10(13)6-12/h4-6H,1-3H3
    • InChI Key: LZNXUVPRAIQAKY-UHFFFAOYSA-N
    • SMILES: O=C(C=O)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.054
  • Boiling Point: 290.6°C at 760 mmHg
  • Flash Point: 114.7°C
  • Refractive Index: 1.521
  • PSA: 34.14
  • LogP: 1.99340

2-Mesityl-2-oxoacetaldehyde Related Literature

  • 1. Hydration of bis(pentamethylphenyl)- and bismesityl-ketenes leading to ene-1,1-diols (enols of carboxylic acids)
    Barbara M. Allen,Anthony F. Hegarty,Pat O'Neill,Minh Tho Nguyen J. Chem. Soc. Perkin Trans. 2 1992 927
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